![molecular formula C13H13NO2 B5754995 N-benzyl-3-methyl-2-furamide](/img/structure/B5754995.png)
N-benzyl-3-methyl-2-furamide
Overview
Description
N-benzyl-3-methyl-2-furamide is a chemical compound that has gained a lot of attention in scientific research due to its potential applications in various fields. It is a member of the furan family and has a benzyl group attached to the nitrogen atom. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In
Scientific Research Applications
Antimicrobial and Antifungal Activity
N-benzyl-3-methyl-2-furamide and related compounds exhibit notable antimicrobial and antifungal activities. For instance, studies have shown that certain furamide derivatives, such as N-[4-(p-alkylphenyl)-2-thiazolyl]-5-nitro-2-furamide, possess effective antibacterial and antifungal properties, particularly against strains like Trichophyton asteroides and Aspergillus fumigatus (Makino, 1962). Another study on substituted furanilides and furamides revealed specific activity against Basidiomycetes, a class of fungi, showing potential for agricultural applications (Pommer & Zeeh, 1977).
Potential in Tuberculosis Treatment
Early research investigated the role of N-benzyl-2-furamide in treating tuberculosis. However, it was found to have no appreciable activity in experimental tuberculosis in guinea pigs, highlighting the species-specific effects of such compounds (Smith, Bauer, Chang, & Friedlander, 1950).
Use in Polymer Synthesis
Furamide derivatives have been used in the synthesis of functional polymers. For example, the reaction of N-substituted maleimide adducts of furan is a valuable method for preparing maleimides, which are important in polymer chemistry (Narita, Teramoto, & Okawara, 1971).
Radioligand in PET Imaging
In the field of medical imaging, this compound derivatives have been developed as radioligands for positron emission tomography (PET) imaging, particularly for imaging receptors in the heart and lung (Elsinga, van Waarde, & Vaalburg, 2004).
Chemical Synthesis and Structural Analysis
Several studies have focused on the chemical synthesis and structural analysis of furamide derivatives. These include the exploration of molecular packing modes and crystal structures, which are crucial for understanding the properties and potential applications of these compounds (Huang, Leiserowitz, & Schmidt, 1973).
properties
IUPAC Name |
N-benzyl-3-methylfuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-10-7-8-16-12(10)13(15)14-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTHZTQTZYJGDDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC=C1)C(=O)NCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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